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Abstract
Tris(methylamino)borane, B(NHCH₃)₃, is a fundamental aminoborane that serves as a key

building block in the synthesis of advanced materials and has potential applications in various

fields, including drug development. The nature of the boron-nitrogen (B-N) bond in this and

related molecules is of significant interest due to its partial double bond character, which arises

from the donation of the nitrogen lone pair electrons into the vacant p-orbital of the boron atom.

This interaction dictates the molecule's geometry, reactivity, and spectroscopic properties. This

technical guide provides a comprehensive overview of the B-N bond characteristics in

Tris(methylamino)borane, supported by experimental data, detailed experimental protocols,

and computational insights. Where direct experimental data for Tris(methylamino)borane is

limited, comparative data from its close analog, Tris(dimethylamino)borane (B(N(CH₃)₂)₃), is

presented to provide valuable context.

B-N Bond Characteristics: A Quantitative Overview
The B-N bond in Tris(methylamino)borane exhibits properties intermediate between a single

and a double bond. This partial π-character results in a shorter bond length and a significant

rotational barrier compared to a typical single bond.

Table 1: Summary of Quantitative Data for the B-N Bond in Aminoboranes
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Property
Tris(methylamino)b
orane

Tris(dimethylamino
)borane (for
comparison)

Source

B-N Bond Length (Å)

No experimental data

found.

Computationally

estimated to be similar

to

Tris(dimethylamino)bo

rane.

1.42 - 1.45 [1]

B-N Bond Order

No experimental data

found.

Computationally

estimated to be similar

to

Tris(dimethylamino)bo

rane.

~1.3 [1]

¹⁵N NMR Chemical

Shift (ppm)

-330.8 (relative to neat

nitromethane)
Not available

Wrackmeyer, B.

(1983). Natural

abundance ¹⁵N NMR

of boron-nitrogen

compounds: Sign and

magnitude of

¹J(¹⁵N¹¹B) in

Tris(methylamino)bora

ne. Journal of

Magnetic Resonance,

54(1), 174-176.

¹J(¹⁵N, ¹¹B) Coupling

Constant (Hz)

48.8 Not available Wrackmeyer, B.

(1983). Natural

abundance ¹⁵N NMR

of boron-nitrogen

compounds: Sign and

magnitude of

¹J(¹⁵N¹¹B) in
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Tris(methylamino)bora

ne. Journal of

Magnetic Resonance,

54(1), 174-176.

Rotational Barrier

(kcal/mol)

No experimental data

found. Estimated to be

in the range of 10-15

kcal/mol based on

related aminoboranes.

No specific value

found, but significant

barrier is expected.

[2]

B-N Stretching

Frequency (cm⁻¹)

No experimental data

found.

No specific

assignment found.

Experimental Protocols
The synthesis and characterization of Tris(methylamino)borane require careful handling due

to its sensitivity to air and moisture. All manipulations should be performed under an inert

atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.

Synthesis of Tris(methylamino)borane
This protocol is adapted from general procedures for the synthesis of aminoboranes.

Materials:

Boron trichloride (BCl₃) or a solution in an inert solvent

Methylamine (CH₃NH₂), anhydrous, condensed or as a solution in an inert solvent

Anhydrous, degassed solvent (e.g., hexane, toluene, or diethyl ether)

Schlenk flask and other standard Schlenk line glassware

Low-temperature bath (e.g., dry ice/acetone)

Procedure:
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Set up a Schlenk flask equipped with a magnetic stir bar, a dropping funnel, and a gas

inlet/outlet connected to a bubbler.

Flame-dry the glassware under vacuum and backfill with an inert gas.

Dissolve an excess of methylamine (at least 6 equivalents) in the chosen anhydrous solvent

and cool the solution to -78 °C in the low-temperature bath.

Slowly add a solution of boron trichloride (1 equivalent) in the same solvent to the stirred

methylamine solution via the dropping funnel. The reaction is exothermic and should be

controlled by the rate of addition.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for several hours.

A white precipitate of methylammonium chloride will form. Filter the reaction mixture under

an inert atmosphere to remove the salt.

Remove the solvent from the filtrate under reduced pressure to yield crude

Tris(methylamino)borane.

Purify the product by vacuum distillation.

X-ray Crystallography
Obtaining single crystals of Tris(methylamino)borane, a liquid at room temperature, requires

in-situ crystallization at low temperatures.

Procedure:

A small amount of purified Tris(methylamino)borane is sealed in a glass capillary under an

inert atmosphere.

The capillary is mounted on the goniometer head of a single-crystal X-ray diffractometer

equipped with a low-temperature device (e.g., a cryostream).

The sample is cooled to a temperature below its melting point.
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A single crystal is grown in situ using techniques such as zone melting or by carefully

annealing the polycrystalline solid.

Once a suitable single crystal is obtained, the X-ray diffraction data is collected at low

temperature.

NMR Spectroscopy
Due to its air and moisture sensitivity, samples for NMR spectroscopy must be prepared in a

glovebox or using a Schlenk line.

Procedure:

In a glovebox, dissolve a small amount of Tris(methylamino)borane in a dry, deuterated

solvent (e.g., C₆D₆, CDCl₃) that has been stored over molecular sieves.

Transfer the solution to an NMR tube and seal it with a cap and parafilm, or preferably, use a

J. Young NMR tube.

Alternatively, on a Schlenk line, place the sample in the NMR tube, attach it to the line, and

evacuate and backfill with inert gas several times.

Condense the deuterated solvent into the cooled NMR tube under vacuum.

Seal the NMR tube.

Acquire ¹H, ¹¹B, ¹³C, and ¹⁵N NMR spectra as required. For ¹¹B and ¹⁵N NMR, a quartz NMR

tube may be used to avoid background signals from borosilicate glass.

Visualizations
Molecular Structure and Bonding
The following diagram illustrates the planar geometry around the boron atom and the

delocalization of the nitrogen lone pair electrons, which confers partial double bond character

to the B-N bonds.
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Start: BCl₃ + CH₃NH₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15388924#b-n-bond-characteristics-in-tris-
methylamino-borane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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